Cas no 148942-86-3 (Benzoxazole, 2,3-dihydro-6-methoxy-)
148942-86-3 structure
Product Name:Benzoxazole, 2,3-dihydro-6-methoxy-
CAS No:148942-86-3
MF:C8H9NO2
MW:151.162562131882
CID:3781744
PubChem ID:18504551
Update Time:2025-04-22
Benzoxazole, 2,3-dihydro-6-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzoxazole, 2,3-dihydro-6-methoxy-
- 6-methoxy-2,3-dihydro-1,3-benzoxazole
- 6-methoxy-2,3-dihydrobenzo[d]oxazole
- 148942-86-3
- SCHEMBL7196340
-
- Inchi： 1S/C8H9NO2/c1-10-6-2-3-7-8(4-6)11-5-9-7/h2-4,9H,5H2,1H3
- InChI Key： YUZRDDWRDBOLQT-UHFFFAOYSA-N
- SMILES： O1CNC2C=CC(=CC1=2)OC
Computed Properties
- Exact Mass: 151.063328530g/mol
- Monoisotopic Mass: 151.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 30.5Ų
Benzoxazole, 2,3-dihydro-6-methoxy- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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